Cas no 1355488-72-0 (Methyl 4-(bromomethyl)-2,5-difluorobenzoate)

• Product Name: Methyl 4-(bromomethyl)-2,5-difluorobenzoate
• CAS No: 1355488-72-0
• MF: C₉H₇BrF₂O₂
• MW: 265.05
• MDL: MFCD27959326
• CID: 4696521
• PubChem ID: 66666576
• Update Time: 2025-11-02

Methyl 4-(bromomethyl)-2,5-difluorobenzoate Chemical and Physical Properties

Names and Identifiers

• methyl 4-(bromomethyl)-2,5-difluorobenzoate
• BUGNGBVWYRKVFF-UHFFFAOYSA-N
• AK00783374
• DTXSID501195324
• 1355488-72-0
• AC3938
• MFCD27959326
• methyl4-(bromomethyl)-2,5-difluorobenzoate
• AKOS037648722
• BS-15348
• EN300-7442624
• SY247140
• methyl 4-bromomethyl-2,5-difluorobenzoate
• Benzoic acid, 4-(bromomethyl)-2,5-difluoro-, methyl ester
• SCHEMBL364111
• Methyl 4-(bromomethyl)-2,5-difluorobenzoate

• MDL： MFCD27959326
• Inchi： 1S/C9H7BrF2O2/c1-14-9(13)6-3-7(11)5(4-10)2-8(6)12/h2-3H,4H2,1H3
• InChI Key： BUGNGBVWYRKVFF-UHFFFAOYSA-N
• SMILES： BrCC1=CC(=C(C(=O)OC)C=C1F)F

Computed Properties

• Exact Mass: 263.96
• Monoisotopic Mass: 263.96
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 213
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26.3
• XLogP3: 2.5

Additional information on Methyl 4-(bromomethyl)-2,5-difluorobenzoate

Comprehensive Overview of Methyl 4-(bromomethyl)-2,5-difluorobenzoate (CAS No. 1355488-72-0)

Methyl 4-(bromomethyl)-2,5-difluorobenzoate (CAS No. 1355488-72-0) is a fluorinated aromatic ester with significant applications in pharmaceutical and agrochemical research. This compound, often abbreviated as Methyl 2,5-difluoro-4-(bromomethyl)benzoate, is a versatile intermediate in organic synthesis. Its unique structure, featuring both bromomethyl and difluoro substituents, makes it valuable for constructing complex molecules, particularly in drug discovery and material science.

The growing demand for fluorinated compounds in modern chemistry has placed Methyl 4-(bromomethyl)-2,5-difluorobenzoate in the spotlight. Researchers frequently search for "synthesis of fluorinated benzoates" or "applications of bromomethyl aromatic esters," highlighting its relevance in cutting-edge projects. Its CAS No. 1355488-72-0 is a critical identifier for procurement and regulatory compliance, ensuring precise communication in global supply chains.

One of the key advantages of this compound lies in its reactivity. The bromomethyl group serves as an excellent leaving group, enabling nucleophilic substitution reactions, while the difluoro motif enhances metabolic stability in bioactive molecules. This dual functionality aligns with trends in "green chemistry" and "sustainable synthesis," as it reduces the need for multi-step transformations. Recent publications have explored its use in "catalyzed cross-coupling reactions" and "bioconjugation techniques," addressing popular queries in academic forums.

From a technical perspective, Methyl 4-(bromomethyl)-2,5-difluorobenzoate exhibits excellent solubility in common organic solvents like dichloromethane and THF, a feature often questioned in "solubility of fluorinated esters" searches. Its stability under inert atmospheres makes it suitable for air-sensitive reactions, a topic gaining traction in synthetic methodology discussions. Analytical data, including NMR and HPLC profiles, consistently show high purity (>97%), meeting stringent requirements for "high-throughput screening" applications.

In the context of intellectual property, patents referencing CAS 1355488-72-0 often involve "kinase inhibitor scaffolds" and "PET tracer development," reflecting its role in next-generation therapeutics. The compound's molecular weight (265.04 g/mol) and logP (2.1) parameters are frequently cited in "QSAR studies," demonstrating its utility in computational chemistry workflows. Storage recommendations typically suggest 2-8°C conditions, a detail emphasized in "handling sensitive reagents" guidelines.

Emerging applications of Methyl 4-(bromomethyl)-2,5-difluorobenzoate extend to materials science, where its incorporation into "liquid crystal compositions" and "polymeric fluorophores" has shown promise. These developments respond to increasing searches for "fluorine in advanced materials," particularly in optoelectronics research. The compound's crystalline form and melting point characteristics (typically 45-48°C) are carefully documented for process chemistry applications.

Quality control protocols for 1355488-72-0 emphasize residual solvent analysis and heavy metal screening, addressing concerns raised in "GMP-compliant intermediates" discussions. Suppliers often provide certificates of analysis with detailed chromatographic purity data, a practice highly valued in pharmaceutical outsourcing. The compound's shelf life under recommended storage conditions (typically 24 months) is another frequently searched parameter in inventory management systems.

Recent methodological advances have optimized the large-scale preparation of Methyl 4-(bromomethyl)-2,5-difluorobenzoate, reducing byproduct formation—a breakthrough documented in "process chemistry journals." These improvements answer industry demands for "cost-effective fluorination strategies" while maintaining atom economy principles. The compound's regioselectivity in further derivatizations remains a subject of active investigation, with computational studies providing predictive models for reaction outcomes.

Environmental considerations regarding fluorinated building blocks have led to studies on the biodegradation pathways of derivatives from CAS 1355488-72-0. These efforts align with "green chemistry metrics" evaluations and respond to regulatory inquiries about "persistent organic pollutants." The compound's vapor pressure and octanol-water partition coefficient data support comprehensive risk assessments required for industrial-scale applications.

In conclusion, Methyl 4-(bromomethyl)-2,5-difluorobenzoate (CAS No. 1355488-72-0) represents a strategically important compound at the intersection of medicinal chemistry and materials science. Its well-documented physicochemical properties, coupled with expanding applications in "targeted drug delivery" and "functional materials," ensure its continued relevance in scientific innovation. Ongoing research continues to uncover new dimensions of its utility, solidifying its position as a cornerstone in modern synthetic methodologies.